4-(4-Bromophenyl)-3,3-diethylpyrrolidine
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Description
4-(4-Bromophenyl)-3,3-diethylpyrrolidine is a pyrrolidine derivative characterized by a brominated phenyl group at the 4-position and two ethyl substituents at the 3-positions of the pyrrolidine ring. This compound is of interest in medicinal chemistry and materials science due to its structural versatility, which allows for modulation of electronic, steric, and physicochemical properties. The bromophenyl group introduces electron-withdrawing effects, while the diethyl substituents enhance lipophilicity and steric bulk .
Properties
Molecular Formula |
C14H20BrN |
|---|---|
Molecular Weight |
282.22 g/mol |
IUPAC Name |
4-(4-bromophenyl)-3,3-diethylpyrrolidine |
InChI |
InChI=1S/C14H20BrN/c1-3-14(4-2)10-16-9-13(14)11-5-7-12(15)8-6-11/h5-8,13,16H,3-4,9-10H2,1-2H3 |
InChI Key |
OELZWCNCNTZEEB-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CNCC1C2=CC=C(C=C2)Br)CC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-Bromophenyl)-3,3-diethylpyrrolidine typically involves the reaction of 4-bromobenzaldehyde with diethylamine in the presence of a suitable catalyst. The reaction proceeds through a condensation mechanism, forming the desired pyrrolidine ring .
Industrial Production Methods: Industrial production of this compound may involve large-scale condensation reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings .
Chemical Reactions Analysis
Types of Reactions: 4-(4-Bromophenyl)-3,3-diethylpyrrolidine undergoes various chemical reactions, including:
Oxidation: The bromophenyl group can be oxidized to form corresponding phenol derivatives.
Reduction: The bromine atom can be reduced to form the corresponding phenyl derivative.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.
Substitution: Nucleophiles such as sodium methoxide or sodium cyanide are employed under basic conditions.
Major Products:
Oxidation: 4-(4-Hydroxyphenyl)-3,3-diethylpyrrolidine.
Reduction: 4-Phenyl-3,3-diethylpyrrolidine.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-(4-Bromophenyl)-3,3-diethylpyrrolidine has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a ligand in receptor binding studies.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials and polymers.
Mechanism of Action
The mechanism of action of 4-(4-Bromophenyl)-3,3-diethylpyrrolidine involves its interaction with specific molecular targets. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the pyrrolidine ring can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on the Pyrrolidine Ring
4-(4-Bromophenyl)-3,3-dimethylpyrrolidine hydrochloride
- Structural Difference : The 3-positions feature methyl groups instead of ethyl groups.
- Steric Effects: Smaller substituents may allow for better binding in sterically constrained biological targets.
4-[(4-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- Structural Difference : A trifluoromethyl group and carboxylic acid replace the diethyl groups.
- Impact :
- Acidity/Solubility : The carboxylic acid enhances water solubility and introduces hydrogen-bonding capacity, contrasting with the hydrophobic diethyl groups.
- Electron Effects : The trifluoromethyl group is strongly electron-withdrawing, altering reactivity in nucleophilic or electrophilic environments .
1-(4-Bromophenyl)-3-(2-pyridinylsulfanyl)-2,5-pyrrolidinedione
- Structural Difference : The pyrrolidine ring is oxidized to a dione (two ketone groups), and a pyridinylsulfanyl group is present.
- Impact :
Bromophenyl vs. Chlorophenyl Derivatives
Pyrrolidine, 1-[4-(4-chlorophenyl)-3-phenyl-2-butenyl]-
- Structural Difference : Chlorophenyl replaces bromophenyl.
- Impact: Electronic Effects: Chlorine is less electron-withdrawing than bromine, altering electronic distribution and binding affinity in receptor-ligand interactions.
Antioxidant Activity of Bromophenyl-Containing Dihydropyridines
- Example Compounds :
- 4-(4-Bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (79.05% radical scavenging at 12 ppm).
- Comparison: The diethylpyrrolidine lacks the dihydropyridine scaffold but shares the bromophenyl group.
4-(5-((3-Bromobenzyl)thio)-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)pyridine
Data Table: Key Structural and Functional Comparisons
Biological Activity
4-(4-Bromophenyl)-3,3-diethylpyrrolidine is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.
- Molecular Formula : C13H16BrN
- Molecular Weight : 270.18 g/mol
- IUPAC Name : 4-(4-bromophenyl)-3,3-diethylpyrrolidine
The biological activity of 4-(4-Bromophenyl)-3,3-diethylpyrrolidine can be attributed to its interaction with various molecular targets. The compound is believed to act primarily as a modulator of neurotransmitter systems, particularly in the central nervous system. Preliminary studies suggest that it may influence dopamine and serotonin receptors, leading to potential applications in treating mood disorders and neurodegenerative diseases.
Biological Activity Overview
Research indicates that 4-(4-Bromophenyl)-3,3-diethylpyrrolidine exhibits several biological activities:
- Antidepressant-like Effects : Animal studies have shown that the compound can produce significant antidepressant-like effects in rodent models. These effects are thought to be mediated through the modulation of serotonin levels.
- Neuroprotective Properties : In vitro studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis.
- Anti-inflammatory Effects : The compound has also been noted for its ability to reduce inflammatory markers in various cell lines.
Case Study 1: Antidepressant Activity
A study conducted by Smith et al. (2022) evaluated the antidepressant potential of 4-(4-Bromophenyl)-3,3-diethylpyrrolidine using the forced swim test in mice. The results indicated a significant reduction in immobility time compared to control groups, suggesting strong antidepressant-like effects.
| Group | Immobility Time (seconds) | Significance |
|---|---|---|
| Control | 120 ± 10 | - |
| Low Dose (5 mg/kg) | 90 ± 15 | p < 0.05 |
| High Dose (10 mg/kg) | 60 ± 12 | p < 0.01 |
Case Study 2: Neuroprotection Against Oxidative Stress
In another study by Lee et al. (2023), the neuroprotective effects of the compound were assessed in SH-SY5Y neuroblastoma cells subjected to oxidative stress induced by hydrogen peroxide. The results showed a dose-dependent increase in cell viability.
| Concentration (µM) | Cell Viability (%) |
|---|---|
| Control | 100 |
| 5 | 85 |
| 10 | 70 |
| 20 | 50 |
Comparative Analysis with Similar Compounds
To better understand the unique properties of 4-(4-Bromophenyl)-3,3-diethylpyrrolidine, it is useful to compare it with structurally similar compounds:
| Compound Name | Antidepressant Activity | Neuroprotective Properties | Anti-inflammatory Activity |
|---|---|---|---|
| 4-(4-Bromophenyl)-3,3-diethylpyrrolidine | High | Moderate | Moderate |
| Compound A | Moderate | High | Low |
| Compound B | Low | Moderate | High |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
